![molecular formula C15H12ClNO3 B7575455 3-[[(4-Chlorobenzoyl)amino]methyl]benzoic acid](/img/structure/B7575455.png)
3-[[(4-Chlorobenzoyl)amino]methyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[[(4-Chlorobenzoyl)amino]methyl]benzoic acid, also known as BAMBA, is a chemical compound that has been studied for its potential applications in scientific research. BAMBA is a member of the benzoylphenylurea family of compounds, which have been shown to have a variety of biological activities. In
Mechanism of Action
The mechanism of action of 3-[[(4-Chlorobenzoyl)amino]methyl]benzoic acid is not fully understood, but it is thought to involve the inhibition of protein synthesis. Specifically, this compound has been shown to inhibit the activity of ribosomes, which are responsible for translating messenger RNA into proteins. This inhibition leads to the accumulation of incomplete protein fragments, which can trigger cell death pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer activity, this compound has been shown to have anti-inflammatory and antifungal properties. It has also been investigated for its potential use as an insecticide.
Advantages and Limitations for Lab Experiments
One advantage of 3-[[(4-Chlorobenzoyl)amino]methyl]benzoic acid for lab experiments is its high purity and stability. It can be easily synthesized and purified, and its purity can be confirmed by analytical techniques. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 3-[[(4-Chlorobenzoyl)amino]methyl]benzoic acid. One area of interest is its potential as a photosensitizer in photodynamic therapy. Further studies are needed to optimize the conditions for using this compound in this application and to investigate its efficacy in vivo. Another area of interest is the development of this compound analogs with improved solubility and bioavailability. These analogs could have potential applications in a variety of fields, including cancer research and insecticide development. Finally, more research is needed to fully understand the mechanism of action of this compound and its effects on cellular processes.
Synthesis Methods
The synthesis of 3-[[(4-Chlorobenzoyl)amino]methyl]benzoic acid involves the reaction of 4-chlorobenzoyl isocyanate with 3-aminobenzoic acid. The resulting product is a white crystalline solid that can be purified by recrystallization. The purity of the final product can be confirmed by analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
3-[[(4-Chlorobenzoyl)amino]methyl]benzoic acid has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been investigated for its potential use as a photosensitizer in photodynamic therapy, a type of cancer treatment that uses light to activate a photosensitizing agent to kill cancer cells.
properties
IUPAC Name |
3-[[(4-chlorobenzoyl)amino]methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO3/c16-13-6-4-11(5-7-13)14(18)17-9-10-2-1-3-12(8-10)15(19)20/h1-8H,9H2,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLCVZPMLLKXQPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)CNC(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.